Cas no 2138046-27-0 (4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol)

• Product Name: 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol
• CAS No: 2138046-27-0
• MF: C₁₆H₂₈N₂O
• MW: 264.406324386597
• CID: 6469100
• PubChem ID: 165497365
• Update Time: 2025-10-29

4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160468
• 2138046-27-0
• 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol

• Inchi： 1S/C16H28N2O/c1-11(2)15-17-8-9-18(15)14-10-12(19)6-7-13(14)16(3,4)5/h8-9,11-14,19H,6-7,10H2,1-5H3
• InChI Key： USACBFVBDQATLJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C=CN=C1C(C)C

Computed Properties

• Exact Mass: 264.220163521g/mol
• Monoisotopic Mass: 264.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Additional information on 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol

Comprehensive Overview of 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol (CAS No. 2138046-27-0)

The compound 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol (CAS No. 2138046-27-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its complex nomenclature reflects its intricate molecular architecture, featuring a tert-butyl group, an imidazole ring, and a cyclohexanol backbone. This combination of functional groups makes it a versatile intermediate for synthesizing more complex compounds, particularly in pharmaceutical research where imidazole derivatives are known for their biological activity.

In recent years, the demand for imidazole-based compounds has surged due to their applications in drug discovery, particularly in targeting enzymes and receptors. The presence of the propan-2-yl (isopropyl) substituent on the imidazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor in drug design. Researchers are increasingly exploring CAS 2138046-27-0 as a precursor for developing novel therapeutics, especially in areas like oncology and neurology, where heterocyclic compounds play a pivotal role.

From a synthetic chemistry perspective, the cyclohexanol moiety in 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol offers opportunities for further functionalization. This flexibility aligns with the growing trend of structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological efficacy. The compound’s tert-butyl group also contributes to steric hindrance, which can be leveraged to fine-tune molecular interactions in catalytic processes or polymer formulations.

Environmental and sustainability considerations are increasingly influencing chemical research, and CAS 2138046-27-0 is no exception. Innovations in green chemistry have prompted scientists to explore eco-friendly synthesis routes for such compounds, minimizing waste and energy consumption. The imidazole core, in particular, is a focus of biocatalysis studies, where enzymatic methods are being tested to replace traditional solvent-heavy protocols.

Another hot topic tied to this compound is its potential role in advanced material science. The imidazole-cyclohexanol hybrid structure could be instrumental in designing supramolecular assemblies or coordination polymers, which are gaining traction for applications in sensors, catalysis, and even nanotechnology. Its thermal stability and ability to form hydrogen bonds make it a candidate for high-performance polymers.

For researchers and industry professionals, understanding the spectroscopic properties of 4-tert-butyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]cyclohexan-1-ol is essential. Techniques like NMR, IR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and confirm its structure. These analytical methods are frequently searched in conjunction with the compound’s CAS number, reflecting the practical needs of chemists working with this molecule.

In summary, CAS 2138046-27-0 represents a multifaceted compound with broad applicability across scientific disciplines. Its imidazole and cyclohexanol components align with current trends in drug discovery, material innovation, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in the development of next-generation chemical solutions.